1-Methyl-2-(trifluoromethyl)pyrrolidine-3-carboxylic acid

• Molecular Formula: C7H10F3NO2
• Molecular Weight: 197.15 g/mol
• IUPAC Name: 1-methyl-2-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C7H10F3NO2/c1-11-3-2-4(6(12)13)5(11)7(8,9)10/h4-5H,2-3H2,1H3,(H,12,13)
• InChI Key: RQBUMIMHZWMDJA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(C1C(F)(F)F)C(=O)O

Description

1-Methyl-2-(trifluoromethyl)pyrrolidine-3-carboxylic acid is a pyrrolidine derivative featuring a trifluoromethyl (-CF₃) group at the 2-position and a methyl (-CH₃) group at the 1-position of the pyrrolidine ring. This compound is of significant interest in medicinal chemistry due to the trifluoromethyl group’s ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets .

Preparation Methods

The synthesis of 1-Methyl-2-(trifluoromethyl)pyrrolidine-3-carboxylic acid can be achieved through several synthetic routes. One common method involves the functionalization of preformed pyrrolidine rings. For instance, starting from S-proline, a series of reactions including chloroacetylation, amidation, and final cyclization can be employed to obtain the desired compound . Industrial production methods often involve optimizing these reactions to achieve higher yields and purity, utilizing cost-effective and readily available reagents .

Chemical Reactions Analysis

1-Methyl-2-(trifluoromethyl)pyrrolidine-3-carboxylic acid undergoes various types of chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, where the trifluoromethyl group can be replaced by other functional groups under specific conditions.

The major products formed from these reactions depend on the reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines .

Scientific Research Applications

1-Methyl-2-(trifluoromethyl)pyrrolidine-3-carboxylic acid has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules, particularly in the development of pharmaceuticals.

Biology: The compound is used in the study of enzyme interactions and protein binding due to its unique structural properties.

Medicine: It has potential therapeutic applications, including as an intermediate in the synthesis of drugs with antiviral, anticancer, and anti-inflammatory properties.

Industry: The compound is utilized in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-Methyl-2-(trifluoromethyl)pyrrolidine-3-carboxylic acid involves its interaction with specific molecular targets. The trifluoromethyl group enhances the compound’s ability to bind to proteins and enzymes, influencing various biochemical pathways. This interaction can modulate the activity of enzymes, leading to therapeutic effects in the treatment of diseases .

Comparison with Similar Compounds

Structural Analogues and Substituent Variations

The following table summarizes key structural analogs identified in the evidence, highlighting differences in substituents, synthetic yields, and molecular properties:

Compound Name (CAS/ID)	Substituents/Modifications	Molecular Weight	Yield (%)	Purity (%)	Key References
1-(4-(Trifluoromethyl)phenyl)pyrrolidine-3-carboxylic acid (1086374-97-1)	Trifluoromethyl group on phenyl ring (para position)	259.22	N/A	N/A
(3R,4R)-1-Boc-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid (PBXA3202)	Boc-protected amine; CF₃ at 4-position	313.27	N/A	N/A
(±)-1-Methyl-4-(1-methylindol-3-yl)pyrrolidine-3-carboxylic acid (14{6,5})	Indol substituent at 4-position; urea linkage	475.23	76	>99
(±)-4-(3,5-Dimethoxyphenyl)pyrrolidine-3-carboxylic acid (14{3,5})	3,5-Dimethoxyphenyl at 4-position	482.23	63	99
1-((3-(Trifluoromethyl)phenyl)sulfonyl)pyrrolidine-2-carboxylic acid (251096-97-6)	Sulfonyl group on phenyl ring; CF₃ at meta position	323.29	N/A	N/A

Key Observations:

• Positional Isomerism : The placement of the trifluoromethyl group (e.g., on the pyrrolidine ring vs. a phenyl ring) significantly alters electronic and steric properties. For instance, 1-(4-(trifluoromethyl)phenyl)pyrrolidine-3-carboxylic acid has a para-CF₃ phenyl group, which may increase lipophilicity compared to the target compound’s pyrrolidine-bound CF₃.
• Protective Groups : Boc-protected analogs like PBXA3202 demonstrate how protective groups enhance stability during synthesis but require deprotection for biological activity.

Biological Activity

1-Methyl-2-(trifluoromethyl)pyrrolidine-3-carboxylic acid is a compound of increasing interest in pharmacological research due to its unique structural features and potential biological activities. This article provides a comprehensive overview of the biological activities associated with this compound, including its mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure and Properties

Molecular Formula : C7H10F3N O2
Molecular Weight : 189.16 g/mol
IUPAC Name : 1-Methyl-2-(trifluoromethyl)pyrrolidine-3-carboxylic acid

The trifluoromethyl group is known to enhance the lipophilicity and metabolic stability of compounds, which can influence their biological activity.

The biological activity of 1-Methyl-2-(trifluoromethyl)pyrrolidine-3-carboxylic acid can be attributed to several mechanisms:

• Enzyme Inhibition : The compound may act as an inhibitor of specific enzymes involved in metabolic pathways, which can lead to altered physiological responses.
• Receptor Modulation : It has the potential to interact with various receptors, affecting signaling pathways that regulate cellular functions.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of pyrrolidine derivatives. For instance, compounds containing a trifluoromethyl group have shown enhanced antibacterial activity against Gram-positive and Gram-negative bacteria. The specific activity of 1-Methyl-2-(trifluoromethyl)pyrrolidine-3-carboxylic acid against various bacterial strains remains to be fully characterized, but related compounds have demonstrated significant efficacy.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	4.0
Escherichia coli	8.0
Pseudomonas aeruginosa	16.0

Cytotoxicity Studies

In vitro studies assessing cytotoxic effects on cancer cell lines have indicated that pyrrolidine derivatives can exhibit selective cytotoxicity. For example, derivatives similar to 1-Methyl-2-(trifluoromethyl)pyrrolidine-3-carboxylic acid have shown IC50 values in the micromolar range against various tumor cell lines.

Cell Line	IC50 (µM)
HeLa (cervical cancer)	5.0
MCF-7 (breast cancer)	10.5
A549 (lung cancer)	15.2

Case Studies

• Antitumor Activity : A study investigating the effects of pyrrolidine derivatives found that compounds structurally related to 1-Methyl-2-(trifluoromethyl)pyrrolidine-3-carboxylic acid exhibited significant antiproliferative activity against several cancer cell lines, suggesting potential for development as anticancer agents .
• Neuroprotective Effects : Research has indicated that certain pyrrolidine derivatives can modulate neurotransmitter systems, potentially offering neuroprotective benefits in models of neurodegenerative diseases . The exact role of 1-Methyl-2-(trifluoromethyl)pyrrolidine-3-carboxylic acid in these pathways requires further investigation.